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Abstract
Isoheneicosane (2-methyleicosane) is a branched-chain alkane with the molecular formula

C21H44. While a specific date or individual credited with its initial synthesis or discovery

remains elusive in publicly available literature, its identification has been noted in various

natural sources. This document provides a comprehensive overview of the known

physicochemical properties of isoheneicosane, its documented occurrences in nature, and the

analytical methods employed for its identification. This information is intended to serve as a

foundational resource for researchers in fields ranging from natural product chemistry to

materials science.

Discovery and History
The history of isoheneicosane is not one of a singular, celebrated discovery but rather a

gradual characterization through its identification in diverse natural materials. It is often found

as a minor component in complex hydrocarbon mixtures. For instance, isoheneicosane has

been identified as a constituent in the essential oil of Curcuma angustifolia Roxb. (East Indian

Arrowroot) and has also been detected in analyses of Baltic amber.[1][2] Its presence has also

been noted in middle distillate fractions of crude oil.[3] The "discovery" of isoheneicosane is

therefore intrinsically linked to the advancement of analytical techniques, such as gas

chromatography-mass spectrometry (GC-MS), which have enabled the separation and

identification of individual components in complex mixtures.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of isoheneicosane,

compiled from various chemical databases.[4][5][6]

Property Value Source

Molecular Formula C21H44 PubChem[5]

Molecular Weight 296.6 g/mol PubChem[5]

IUPAC Name 2-methyleicosane PubChem[5]

CAS Number 52845-08-6 The Good Scents Company[4]

Boiling Point 341.1 ± 5.0 °C at 760 mmHg Chemsrc[6]

Flash Point 125.9 ± 10.8 °C (est.)
The Good Scents Company,

Chemsrc[4][6]

Density 0.8 ± 0.1 g/cm³ Chemsrc[6]

logP (o/w) 11.73 (est.)
The Good Scents Company,

Chemsrc[4][6]

Water Solubility
3.434e-006 mg/L @ 25 °C

(est.)
The Good Scents Company[4]

Refractive Index 1.442 Chemsrc[6]

Synonyms

2-Methyleicosane,

Isohenicosane, Eicosane, 2-

methyl-

AK Scientific, Inc.[7]

Experimental Protocols for Identification
The identification of isoheneicosane in natural products and other complex mixtures typically

relies on chromatographic separation followed by mass spectrometric detection.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Essential Oils
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A common method for the analysis of volatile compounds like isoheneicosane in essential oils

involves GC-MS.

Extraction: The essential oil is typically extracted from the plant material (e.g., rhizomes or

flowers of Curcuma angustifolia) via hydrodistillation using a Clevenger-type apparatus.[2]

GC-MS System: A gas chromatograph coupled to a mass spectrometer is used for analysis.

[2]

Column: A nonpolar capillary column, such as a DB-Petro column (100 m length), is often

employed for separating hydrocarbons.[3]

Operating Conditions:

Initial Temperature: 60°C, held for a few minutes.

Temperature Ramp: The temperature is increased at a programmed rate (e.g., 4°C/min) to

a final temperature (e.g., 260°C).[2]

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[2]

Injection Mode: A small volume of the sample is injected in split mode.[2]

Mass Spectrometry: The mass spectrometer is operated in full scan mode with an electron

ionization energy of 70 eV.[2]

Identification: The identification of isoheneicosane is achieved by comparing its mass

spectrum and retention index with those of known standards and reference spectra in mass

spectral libraries.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the identification of isoheneicosane

from a natural product sample.
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Caption: Workflow for Natural Product Component Identification.
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Conclusion
Isoheneicosane is a long-chain branched alkane whose presence has been confirmed in

various natural and industrial hydrocarbon mixtures. While its dedicated synthesis history is not

well-documented, its characterization has been made possible through modern analytical

techniques. The data and methodologies presented in this guide offer a foundational

understanding for researchers encountering this compound in their work, whether in the

context of natural product chemistry, fuel science, or other related fields. Further research into

its biological activities and potential applications may be warranted based on its occurrence in

traditionally used medicinal plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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